CID 12663

• IUPAC Name: 2-hydroxy-6-methylpyran-4-one
• InChI: InChI=1S/C6H6O3/c1-4-2-5(7)3-6(8)9-4/h2-3,8H,1H3
• InChI Key: OOKCZXGEYPSNIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C=C(O1)O
• Molecular Formula: C6H6O3
• Molecular Weight: 126.11 g/mol

Description

CID 12663 is a useful research compound. Its molecular formula is C6H6O3 and its molecular weight is 126.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 12663 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 12663 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reversible and Spatiotemporal Control of Protein Function

Chemically induced dimerization (CID) has significantly advanced the study of biological processes, particularly in protein function control within cells. Notable developments include orthogonal and reversible CID systems, enhancing precision and spatiotemporal resolution in various biological studies, such as signal transductions, membrane, and protein trafficking (Voss, Klewer, & Wu, 2015).

Engineered PROTAC-CID Systems for Gene Regulation

The implementation of chemically induced dimerization (CID) in gene regulation is noteworthy, particularly in the context of biomedical research. Engineered PROTAC-CID platforms facilitate inducible gene regulation and editing, offering new possibilities for biological signal multiplexing and genome manipulation (Ma et al., 2023).

Photocaged-Photocleavable CID for Protein Localization Control

CID's utility extends to controlling protein-protein interactions and localization in living cells, using light-activated mechanisms. This method allows for dynamic study of cellular events like peroxisome transport and mitotic checkpoint signaling, emphasizing the method's adaptability in biological research (Aonbangkhen et al., 2018).

Insights into Lipid Second Messengers and Small GTPases

CID techniques have elucidated complex cell biology problems, particularly in understanding lipid second messengers and small GTPases. These insights contribute to resolving the "signaling paradox" in cellular communication and signal transduction (DeRose, Miyamoto, & Inoue, 2013).

Chemically Inducible Heterotrimerization System

Beyond dimerization, chemically inducible trimerization (CIT) has been developed, enabling more complex protein interactions within cells. This advancement allows for targeted manipulation of membrane lipids and expands the scope of cellular function manipulation and synthetic biology applications (Wu et al., 2020).

Mass Spectrometry and Collision-Induced Dissociation

CID is pivotal in mass spectrometry, specifically in the collision-induced dissociation (CID) of peptides. This technique is crucial for structural analysis and identification in proteomics, demonstrating CID's interdisciplinary significance in areas like environmental and medicinal chemistry (Ivanova & Spiteller, 2017).

Carbon Isotope Discrimination in Barley Research

In agricultural research, carbon isotope discrimination (CID) serves as a method for improving water use efficiency and productivity in crops like barley. This approach highlights CID's potential in plant breeding programs, particularly in resource-limited environments (Anyia et al., 2007).

Label-free Single-molecule Quantification in Pharmacological Studies

CID's application in pharmacology is exemplified in the study of rapamycin-induced dimerization. This technique allows for precise quantification of interactions and mechanical stability of complexes, with potential implications in mechanotransduction studies (Wang et al., 2019).